Cas no 135681-66-2 (H-Pen(Trt)-OH)

H-Pen(Trt)-OH, or N-α-Fmoc-N-δ-trityl-L-ornithine, is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). The trityl (Trt) group safeguards the δ-amine functionality of ornithine, enabling selective deprotection under mild acidic conditions while maintaining orthogonal protection with Fmoc at the α-amine. This compound is particularly valuable for introducing ornithine residues into peptide sequences, facilitating the synthesis of complex peptides with side-chain modifications. Its high purity and stability ensure reliable coupling efficiency, while the Trt group's acid-labile nature allows for controlled deprotection without disrupting other acid-sensitive protecting groups. Ideal for research requiring precise side-chain manipulation in peptide design.

H-Pen(Trt)-OH structure

Product Name:H-Pen(Trt)-OH

CAS No:135681-66-2

MF:C₂₄H₂₅NO₂S

MW:391.525805234909

MDL:MFCD00237408

CID:105710

PubChem ID:7408446

Update Time:2025-06-07

H-Pen(Trt)-OH Chemical and Physical Properties

Names and Identifiers

- L-Valine,3-[(triphenylmethyl)thio]-
- H-PEN(TRT)-OH
- H-Β,Β-DIMETHYL-CYS(TRT)-OH
- S-Trityl-L-penicillanine
- H-b,b-DiMethyl-Cys(Trt)-OH
- PENICILLAMINE(TRT)-OH
- S-TRITYL-3,3-DIMETHYL-L-CYSTEINE
- S-TRITYL-L-PENICILLAMINE
- MFCD00237408
- XSOLHQWRHYIXOC-OAQYLSRUSA-N
- S-Trityl-L-penicillanine (H-L-Pen(Trt)-OH)
- (R)-2-Amino-3-methyl-3-(tritylthio)butanoic acid
- CHEMBL1945748
- SCHEMBL2032145
- 135681-66-2
- 3-[(Triphenylmethyl)thio]-l-valine
- G84157
- DB-240825
- H-Pen(Trt)-OH
- MDL： MFCD00237408
- Inchi： 1S/C24H25NO2S/c1-23(2,21(25)22(26)27)28-24(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20/h3-17,21H,25H2,1-2H3,(H,26,27)/t21-/m1/s1
- InChI Key： XSOLHQWRHYIXOC-OAQYLSRUSA-N
- SMILES： S(C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)C(C)(C)[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 391.16100
Monoisotopic Mass: 391.16060021g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 457
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 88.6Å²

Experimental Properties

Density: 1.193±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (6.7E-3 g/L) (25 ºC),
PSA: 88.62000
LogP: 5.60250

H-Pen(Trt)-OH Security Information

Storage Condition：-15°C

H-Pen(Trt)-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P227533-50mg	H-Pen(Trt)-OH	135681-66-2	50mg	$ 70.00	2022-06-03
TRC	P227533-100mg	H-Pen(Trt)-OH	135681-66-2	100mg	$ 95.00	2022-06-03
TRC	P227533-500mg	H-Pen(Trt)-OH	135681-66-2	500mg	$ 365.00	2022-06-03
abcr	AB509759-250 mg	s-Trityl-L-penicillanine	135681-66-2	250MG	€189.60	2022-06-09
abcr	AB509759-1 g	s-Trityl-L-penicillanine	135681-66-2	1g	€331.10	2022-06-09
SHENG KE LU SI SHENG WU JI SHU	sc-286743-1 g	S-Trityl-L-penicillanine,	135681-66-2	1g	￥2,008.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-286743A-5 g	S-Trityl-L-penicillanine,	135681-66-2	5g	￥7,386.00	2023-07-10
abcr	AB509759-250mg	S-Trityl-L-penicillanine (H-L-Pen(Trt)-OH); .	135681-66-2	250mg	€234.20	2025-04-21
abcr	AB509759-1g	S-Trityl-L-penicillanine (H-L-Pen(Trt)-OH); .	135681-66-2	1g	€432.60	2025-04-21
abcr	AB509759-5g	S-Trityl-L-penicillanine (H-L-Pen(Trt)-OH); .	135681-66-2	5g	€1631.30	2025-04-21